6-fluoro-2-((methylamino)methyl)quinazolin-4(3H)-one
Overview
Description
6-fluoro-2-((methylamino)methyl)quinazolin-4(3H)-one is a synthetic compound that belongs to the quinazolinone family. It has been the subject of scientific research due to its potential applications in medicine and biology.
Mechanism of Action
The mechanism of action of 6-fluoro-2-((methylamino)methyl)quinazolin-4(3H)-one is not fully understood. However, it has been proposed to work by inhibiting the activity of certain enzymes involved in cellular processes. The compound has been found to selectively target cancer cells, making it a potential candidate for cancer therapy.
Biochemical and Physiological Effects
Studies have shown that 6-fluoro-2-((methylamino)methyl)quinazolin-4(3H)-one can induce cell cycle arrest and apoptosis in cancer cells. It has also been found to inhibit the growth of various fungi and bacteria. The compound has been shown to have low toxicity towards normal cells, making it a promising candidate for further development.
Advantages and Limitations for Lab Experiments
One of the advantages of using 6-fluoro-2-((methylamino)methyl)quinazolin-4(3H)-one in lab experiments is its high purity and yield. The compound is also relatively easy to synthesize using the optimized method. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in certain applications.
Future Directions
For research include further investigation of its anticancer activity, potential as a fluorescent probe, and understanding of its mechanism of action.
Synthesis Methods
The synthesis of 6-fluoro-2-((methylamino)methyl)quinazolin-4(3H)-one involves the reaction of 6-fluoro-2-nitroaniline with formaldehyde and methylamine. The resulting compound is then reduced with sodium borohydride to yield the final product. This method has been optimized to yield high purity and yield of the compound.
Scientific Research Applications
6-fluoro-2-((methylamino)methyl)quinazolin-4(3H)-one has been studied for its potential applications in medicine and biology. It has been found to exhibit anticancer, antifungal, and antibacterial activities. The compound has also been studied for its potential use as a fluorescent probe for imaging biological systems.
properties
IUPAC Name |
6-fluoro-2-(methylaminomethyl)-3H-quinazolin-4-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10FN3O/c1-12-5-9-13-8-3-2-6(11)4-7(8)10(15)14-9/h2-4,12H,5H2,1H3,(H,13,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OUMMBZSJMPMYQR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=NC2=C(C=C(C=C2)F)C(=O)N1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10FN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-fluoro-2-((methylamino)methyl)quinazolin-4(3H)-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-(methylthio)benzo[d]thiazol-6-yl)-4-oxo-4H-chromene-2-carboxamide](/img/structure/B3020717.png)
![(2Z)-2-[(3,4-dimethylphenyl)sulfonylhydrazinylidene]-8-methoxy-N-(4-methylphenyl)chromene-3-carboxamide](/img/structure/B3020720.png)
![5-cyano-2-methyl-6-[(2-oxo-2-phenylethyl)sulfanyl]-N-phenyl-4-(thiophen-2-yl)-1,4-dihydropyridine-3-carboxamide](/img/structure/B3020724.png)
![(1-methyl-3-(trifluoromethyl)-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1H-pyrazol-4-yl)methyl N-(4-chlorophenyl)carbamate](/img/structure/B3020729.png)
![N-[2-[2-(6-amino-5-nitropyrimidin-4-yl)hydrazinyl]-2-oxoethyl]adamantane-1-carboxamide](/img/structure/B3020730.png)
![N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((3-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide](/img/structure/B3020735.png)
![5-Bromo-2-[[1-(1-methylpyrazol-4-yl)sulfonylpiperidin-3-yl]methoxy]pyrimidine](/img/structure/B3020739.png)